Cas no 39657-45-9 (isoxazolidine;hydrochloride)

• Product Name: isoxazolidine;hydrochloride
• CAS No: 39657-45-9
• MF: C₃H₈ClNO
• MW: 109.554719924927
• MDL: MFCD11100465
• CID: 1071626
• PubChem ID: 12304500
• Update Time: 2025-09-18

isoxazolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Isoxazolidine hydrochloride
• 1,2-oxazolidine,hydrochloride
• 1,2-oxazolidine;hydrochloride
• isoxazolidine hcl
• isoxazolidine hydrochoride
• isooxazolidine hydrochloride
• Isoxazolidine, hydrochloride
• 1,2-oxazolidine hydrochloride
• HPIVVOQIZYNVJE-UHFFFAOYSA-N
• 2460AE
• AM803837
• AK153306
• I0966
• isoxazolidine;hydrochloride
• DB-265315
• 39657-45-9
• A873597
• EN300-131366
• MFCD11100465
• CS-0179756
• AS-39612
• SB37014
• AKOS015848331
• SCHEMBL693656
• ISOXAZOLIDINEHYDROCHLORIDE
• DTXSID30486712
• SY045612

• MDL： MFCD11100465
• Inchi： 1S/C3H7NO.ClH/c1-2-4-5-3-1;/h4H,1-3H2;1H
• InChI Key： HPIVVOQIZYNVJE-UHFFFAOYSA-N
• SMILES： Cl.O1CCCN1

Computed Properties

• Exact Mass: 109.02900
• Monoisotopic Mass: 109.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 30.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Experimental Properties

• Melting Point: 125.0 to 129.0 deg-C
• PSA: 21.26000
• LogP: 1.04210

isoxazolidine;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Isoxazolidines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Other Chemical Reagents

Additional information on isoxazolidine;hydrochloride

Recent Advances in Isoxazolidine Hydrochloride (39657-45-9) Research: A Comprehensive Review

Isoxazolidine hydrochloride (CAS: 39657-45-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique isoxazolidine ring structure, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development. The hydrochloride salt form enhances its solubility and bioavailability, making it particularly attractive for pharmaceutical formulations.

A 2023 study published in the Journal of Medicinal Chemistry explored novel synthetic pathways for isoxazolidine hydrochloride derivatives, achieving improved yields and purity. The research team employed a modified 1,3-dipolar cycloaddition approach, which allowed for the introduction of various functional groups while maintaining the structural integrity of the core isoxazolidine moiety. These synthetic advancements have opened new possibilities for structure-activity relationship studies and the development of more potent analogs.

Pharmacological investigations have revealed that isoxazolidine hydrochloride exhibits notable antimicrobial activity against drug-resistant bacterial strains. A recent in vitro study demonstrated its effectiveness against methicillin-resistant Staphylococcus aureus (MRSA) with a minimum inhibitory concentration (MIC) of 8 μg/mL. Molecular docking studies suggest that this activity may be attributed to the compound's ability to interfere with bacterial cell wall synthesis by binding to key enzymes in the peptidoglycan biosynthesis pathway.

In the realm of neurological disorders, preliminary research has identified isoxazolidine hydrochloride as a potential modulator of GABAergic neurotransmission. Animal models of anxiety and epilepsy have shown promising results, with the compound demonstrating anxiolytic effects at doses of 10-20 mg/kg and anticonvulsant activity in pentylenetetrazole-induced seizure models. These findings, published in Neuropharmacology (2024), suggest possible applications in the treatment of anxiety disorders and epilepsy.

The compound's pharmacokinetic profile has been extensively studied in recent preclinical trials. Isoxazolidine hydrochloride exhibits good oral bioavailability (approximately 65-70% in rodent models) and a plasma half-life of 4-6 hours. Its metabolism primarily occurs via hepatic oxidation, with the major metabolites being pharmacologically inactive. These characteristics make it suitable for further development as a potential therapeutic agent.

Current challenges in isoxazolidine hydrochloride research include optimizing its selectivity profile and reducing potential off-target effects. A 2024 structure-activity relationship study identified specific modifications to the isoxazolidine core that could enhance target specificity while maintaining therapeutic efficacy. These findings are particularly relevant for the compound's potential application in cancer therapy, where it has shown preliminary activity against certain tyrosine kinase receptors.

Future research directions include the development of isoxazolidine hydrochloride-based prodrugs to improve tissue targeting and the exploration of its potential in combination therapies. Several pharmaceutical companies have initiated preclinical programs evaluating isoxazolidine hydrochloride derivatives for various indications, with particular interest in infectious diseases and central nervous system disorders. The compound's versatility as a chemical scaffold continues to attract significant attention from both academic and industrial researchers.